Cas no 158561-68-3 (1H-Indole-2-carboxylic acid, 5-chloro-3-[(3-chlorophenyl)sulfonyl]-)
158561-68-3 structure
Product Name:1H-Indole-2-carboxylic acid, 5-chloro-3-[(3-chlorophenyl)sulfonyl]-
CAS No:158561-68-3
MF:C15H9Cl2NO4S
MW:370.207260847092
CID:1337135
Update Time:2024-08-17
1H-Indole-2-carboxylic acid, 5-chloro-3-[(3-chlorophenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 5-chloro-3-[(3-chlorophenyl)sulfonyl]-
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- Inchi: 1S/C15H9Cl2NO4S/c16-8-2-1-3-10(6-8)23(21,22)14-11-7-9(17)4-5-12(11)18-13(14)15(19)20/h1-7,18H,(H,19,20)
- InChI Key: PPLSBMVCPSJXCG-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(Cl)C=C2)C(S(C2=CC=CC(Cl)=C2)(=O)=O)=C1C(O)=O
Computed Properties
- Exact Mass: 368.96307
Experimental Properties
- Density: 1.633±0.06 g/cm3(Predicted)
- Boiling Point: 665.4±55.0 °C(Predicted)
- PSA: 87.23
- pka: 3.33±0.30(Predicted)
1H-Indole-2-carboxylic acid, 5-chloro-3-[(3-chlorophenyl)sulfonyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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